Cas no 88703-44-0 (4-Octanone, 1-hydroxy-3-methyl-)

• Product Name: 4-Octanone, 1-hydroxy-3-methyl-
• CAS No: 88703-44-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 623873
• PubChem ID: 13164087
• Update Time: 2025-04-19

4-Octanone, 1-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octanone, 1-hydroxy-3-methyl-
• 1-hydroxy-3-methyloctan-4-one
• 88703-44-0
• 1-hydroxy-3-methyl-4-octanone
• DTXSID50524044

• Inchi： 1S/C9H18O2/c1-3-4-5-9(11)8(2)6-7-10/h8,10H,3-7H2,1-2H3
• InChI Key： HTQDJBYUEMRZQE-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C(C)CCO

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų